Cas no 21352-19-2 (N-(2-Chloropyridin-3-yl)acetamide)

• Product Name: N-(2-Chloropyridin-3-yl)acetamide
• CAS No: 21352-19-2
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD00223341
• CID: 242259
• PubChem ID: 4338791
• Update Time: 2025-11-06

N-(2-Chloropyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-chloro-3-pyridinyl)-
• N-(2-chloro-3-pyridinyl)Acetamide
• N‐(2‐CHLORO‐3‐PYRIDINYL)‐ACETAMIDE
• N-(2-Chloropyridin-3-yl)acetamide
• 2-chloro-3-acetamidopyridine
• 3-(Acetylamino)-2-chloropyridine
• 3-acetamido-2-chloropyridine
• N-(2-chloro-[3]pyridyl)-acetamide
• DTXSID90402074
• KWZIDENWDCKKPW-UHFFFAOYSA-N
• N-(2-chloro-pyridin-3-yl)-acetamide
• 21352-19-2
• MFCD00223341
• N-acetyl 2-chloro-3-pyridinamine
• SB54452
• BB 0237429
• 3-acetylamino-2-chloropyridine
• BS-11743
• N-(2-chloropyridin-3-yl)ethanamide
• N-(2-Chloro-3-pyridinyl)-acetamide
• FT-0727285
• SCHEMBL6143237
• AKOS003273988

• MDL： MFCD00223341
• Inchi： 1S/C7H7ClN2O/c1-5(11)10-6-3-2-4-9-7(6)8/h2-4H,1H3,(H,10,11)
• InChI Key： KWZIDENWDCKKPW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)NC(C)=O

Computed Properties

• Exact Mass: 170.02500
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 1.76640

Additional information on N-(2-Chloropyridin-3-yl)acetamide

N-(2-Chloropyridin-3-yl)acetamide (CAS No. 21352-19-2): A Comprehensive Overview

N-(2-Chloropyridin-3-yl)acetamide (CAS No. 21352-19-2) is a specialized organic compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This compound, also known as 2-Chloro-N-(3-pyridinyl)acetamide, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the chloropyridine moiety and acetamide functional group, make it a versatile building block for researchers and manufacturers alike.

The molecular formula of N-(2-Chloropyridin-3-yl)acetamide is C₇H₇ClN₂O, with a molecular weight of 170.60 g/mol. The compound typically appears as a white to off-white crystalline powder, with a melting point ranging between 120-125°C. Its solubility profile shows moderate solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being less soluble in water. These physicochemical properties make it particularly suitable for various synthetic applications.

In recent years, the demand for N-(2-Chloropyridin-3-yl)acetamide has increased significantly due to its role in the development of novel pharmaceutical compounds. Researchers have utilized this intermediate in the synthesis of potential drug candidates targeting neurological disorders, inflammation, and metabolic diseases. The chloropyridine scaffold is particularly valuable in medicinal chemistry due to its ability to enhance binding affinity and improve pharmacokinetic properties of drug molecules.

The agrochemical industry has also shown growing interest in CAS 21352-19-2 as a precursor for developing new generation pesticides and herbicides. With increasing global focus on sustainable agriculture and crop protection, compounds like N-(2-Chloropyridin-3-yl)acetamide are being explored for their potential in creating more effective and environmentally friendly pest control solutions. This aligns well with current market trends favoring green chemistry approaches in agrochemical development.

From a synthetic chemistry perspective, 2-Chloro-N-(3-pyridinyl)acetamide offers several advantages. The presence of both reactive sites (the chloro group and the acetamide functionality) allows for diverse chemical transformations, making it a valuable scaffold for structure-activity relationship studies. Recent publications have highlighted its use in palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions to create more complex heterocyclic systems.

Quality control and analytical characterization of N-(2-Chloropyridin-3-yl)acetamide typically involve techniques such as high-performance liquid chromatography (HPLC), gas chromatography (GC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical and agrochemical applications, typically demanding purity levels above 98%.

The global market for CAS 21352-19-2 has seen steady growth, with major production hubs located in Asia, Europe, and North America. Market analysts project continued expansion due to increasing R&D activities in both pharmaceutical and agricultural sectors. Current pricing trends show stability, with minor fluctuations based on raw material availability and regional demand variations.

Storage and handling of N-(2-Chloropyridin-3-yl)acetamide require standard laboratory precautions. The compound should be kept in tightly sealed containers, protected from moisture and light, at room temperature. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended when handling the material to prevent potential irritation.

Recent scientific literature has highlighted several innovative applications of 2-Chloro-N-(3-pyridinyl)acetamide derivatives. These include their potential as kinase inhibitors, antimicrobial agents, and as building blocks for materials science applications. The compound's versatility continues to attract research interest, particularly in the development of targeted therapies and smart agrochemicals.

For researchers and manufacturers sourcing N-(2-Chloropyridin-3-yl)acetamide, it's important to verify supplier credentials and request comprehensive analytical certificates. The compound is available in various quantities, from gram-scale for research purposes to kilogram quantities for industrial applications. Custom synthesis and derivative preparation services are also offered by several specialty chemical providers.

Environmental considerations regarding CAS 21352-19-2 have led to increased interest in developing greener synthetic routes. Recent advances in catalytic methods and solvent-free reactions have shown promise in reducing the environmental footprint associated with the production of this important chemical intermediate.

Looking ahead, the future of N-(2-Chloropyridin-3-yl)acetamide appears promising, with potential applications expanding into new areas such as materials science and nanotechnology. The compound's unique structural features continue to inspire innovative research across multiple disciplines, ensuring its ongoing relevance in scientific and industrial applications.

For those working with 2-Chloro-N-(3-pyridinyl)acetamide, staying updated with the latest research findings and patent developments is crucial. The compound's patent landscape shows active innovation, particularly in pharmaceutical applications, with several recent filings demonstrating novel uses and synthetic methodologies.

In conclusion, N-(2-Chloropyridin-3-yl)acetamide (CAS No. 21352-19-2) represents an important chemical building block with wide-ranging applications. Its significance in pharmaceutical and agrochemical research, combined with emerging uses in other fields, ensures its continued importance in scientific and industrial chemistry. As research progresses, we can anticipate even more innovative applications for this versatile compound.